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Compound of Interest

Compound Name: Ophiobolin G

Cat. No.: B15347042 Get Quote

Essential Safety and Handling of Ophiobolin G
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate safety and logistical information for the handling and

disposal of Ophiobolin G, a sesterterpenoid natural product with potent cytotoxic properties.

Given the limited specific data for Ophiobolin G, the following guidelines are based on

information for related Ophiobolins (e.g., Ophiobolin A) and general best practices for handling

highly potent, cytotoxic compounds. Researchers should treat Ophiobolin G with extreme

caution.

Hazard Identification and Toxicity
Ophiobolins as a class of compounds exhibit significant cytotoxicity against a variety of cancer

cell lines[1][2]. While a specific Safety Data Sheet (SDS) for Ophiobolin G is not readily

available, data for the related Ophiobolin A indicates it is toxic if swallowed and harmful in

contact with skin or if inhaled[3]. The cytotoxic nature of these compounds necessitates

stringent safety protocols to prevent occupational exposure.
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Toxicity Data (Ophiobolin A) Value Species

Oral LD50 238 mg/kg Mouse[3]

Intraperitoneal LD50 21 mg/kg Mouse[3]

Subcutaneous LD50 73 mg/kg Mouse[3]

It is crucial to note that these values are for Ophiobolin A and should be used as a conservative

estimate of the potential toxicity of Ophiobolin G.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to create a barrier between the researcher and

the hazardous substance[4]. The following table outlines the recommended PPE for handling

Ophiobolin G.
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Body Part Required PPE Specifications and Rationale

Hands Double Nitrile Gloves

Gloves should be powder-free

and compliant with ASTM

D6978 (resistance to

chemotherapy drugs)[1][4].

Double gloving provides an

extra layer of protection.

Change gloves frequently and

immediately if contaminated.

Body Disposable Gown

A disposable, solid-front gown

with long sleeves and tight-

fitting cuffs is required to

protect against splashes and

aerosol exposure[4].

Eyes/Face
Safety Goggles and Face

Shield

Use tightly sealed safety

goggles and a full-face shield

to protect against splashes

and airborne particles[5].

Respiratory N95 or Higher Respirator

A NIOSH-approved N95 or

higher-level respirator is

necessary when handling the

powdered form of Ophiobolin

G to prevent inhalation of

aerosolized particles[4].

Operational Plan for Handling Ophiobolin G
A systematic workflow is essential to minimize the risk of exposure during the handling of

Ophiobolin G.
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Figure 1: Experimental Workflow for Handling Ophiobolin G
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Handling

Cleanup and Disposal

Work in a designated area (e.g., fume hood or Class II Biosafety Cabinet).

Decontaminate the work surface before and after use.

Assemble all necessary equipment and PPE.

Don all required PPE in the correct order.

Carefully weigh the powdered compound, minimizing aerosol generation.

Dissolve the compound in the desired solvent within the containment area.

Decontaminate all non-disposable equipment.

Dispose of all contaminated materials in designated cytotoxic waste containers.

Remove PPE in the correct order to avoid self-contamination.

Wash hands thoroughly with soap and water.
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Figure 1: Experimental Workflow for Handling Ophiobolin G
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Disposal Plan
All materials contaminated with Ophiobolin G are considered cytotoxic waste and must be

disposed of according to institutional and local regulations.

Waste Segregation: All contaminated items (e.g., gloves, gowns, pipette tips, vials) must be

segregated into clearly labeled, leak-proof, and puncture-resistant cytotoxic waste

containers[2][6][7].

Container Labeling: Containers must be marked with the cytotoxic hazard symbol[2].

Disposal Method: The primary method for the disposal of cytotoxic waste is high-temperature

incineration by a licensed hazardous waste disposal service[8]. Never dispose of cytotoxic

waste in general laboratory trash or down the drain.

Potential Signaling Pathway of Ophiobolin G
While the precise signaling pathway of Ophiobolin G is not fully elucidated, research on

related ophiobolins suggests several potential mechanisms of action. Ophiobolin O has been

shown to induce G1 phase arrest in breast cancer cells through the AKT/GSK3β/Cyclin D1

signaling pathway[9]. Additionally, 6-epi-ophiobolin G is suggested to be a potential estrogen

receptor down-regulator[10]. The diagram below illustrates a potential pathway based on the

known activity of Ophiobolin O.
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Figure 2: Potential Signaling Pathway of Ophiobolin G
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Figure 2: Potential Signaling Pathway of Ophiobolin G

Disclaimer: The information provided is intended for trained laboratory personnel and is based

on the best available data for related compounds. A thorough risk assessment should be

conducted for any specific experimental protocol involving Ophiobolin G. Always consult your

institution's safety office for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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